Cas no 497880-39-4 (1,10-Tridecanediol, 12-methyl-)

• Product Name: 1,10-Tridecanediol, 12-methyl-
• CAS No: 497880-39-4
• MF: C₁₄H₃₀O₂
• MW: 230.386805057526
• CID: 1535451
• Update Time: 2024-08-24

1,10-Tridecanediol, 12-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,10-Tridecanediol, 12-methyl-

• Inchi： 1S/C14H30O2/c1-13(2)12-14(16)10-8-6-4-3-5-7-9-11-15/h13-16H,3-12H2,1-2H3
• InChI Key： ITAWLDYWRMEWLT-UHFFFAOYSA-N
• SMILES： C(O)CCCCCCCCC(O)CC(C)C

Computed Properties

• Exact Mass: 230.2247

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 338.5±10.0 °C(Predicted)
• PSA: 40.46
• pka: 15.20±0.10(Predicted)